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Compound of Interest

Compound Name: 2-Methyl-2-nitropropane

Cat. No.: B1294617 Get Quote

An In-depth Technical Guide to 2-Methyl-2-
nitropropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, properties, synthesis, and

reactivity of 2-Methyl-2-nitropropane, a valuable building block in organic synthesis.

Molecular Structure and Identification
2-Methyl-2-nitropropane, also known as tert-nitrobutane, is a tertiary nitroalkane. Its structure

is characterized by a nitro group attached to a tertiary butyl group.

Molecular Formula: C₄H₉NO₂[1]

Molar Mass: 103.12 g/mol [1]

CAS Registry Number: 594-70-7[1]

Synonyms: tert-Nitrobutane, 2-Nitroisobutane, Trimethylnitromethane[2]
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Reactants

Reaction Conditions

Work-up and Purification

tert-Butylamine

Mix and Stir

Potassium Permanganate
in Water

Heat to 55°C for 3h

Steam Distillation

Separation and Washing

Drying (MgSO₄)

Fractional Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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